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Compound of Interest

Compound Name: SM-21 maleate

Cat. No.: B1147171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution of SM-21
maleate for in vivo research applications. The information is compiled to ensure safe and

effective preparation of this compound for administration in animal models.

Compound Information
SM-21 maleate is a potent and selective sigma-2 (σ2) receptor antagonist. It has demonstrated

analgesic and nootropic effects in preclinical studies and is a valuable tool for investigating the

role of σ2 receptors in various physiological and pathological processes.

Property Value Source

Molecular Weight 453.92 g/mol [1][2]

Appearance Solid powder [3]

Solubility (Water) Up to 25 mM [1][2]

Solubility (DMSO) Soluble [4]

Storage (Solid) Room temperature [1]

Storage (Solution)
0°C (short term), -20°C (long

term), desiccated
[4]
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Experimental Protocols
Recommended Vehicle for In Vivo Administration
While the seminal study by Ghelardini et al. (1997) extensively characterized the in vivo effects

of SM-21 maleate, the specific vehicle used for administration is not explicitly stated in the

available abstracts.[5] Therefore, the following protocol is based on established best practices

for the formulation of water-soluble compounds for parenteral administration in rodents. The

recommended vehicle is sterile 0.9% sodium chloride solution (normal saline). This vehicle is

isotonic and physiologically compatible, minimizing the risk of injection site reactions.

Protocol for Preparation of SM-21 Maleate Solution for
Injection
This protocol describes the preparation of a 1 mg/mL stock solution of SM-21 maleate in sterile

saline, suitable for subcutaneous or intraperitoneal injection in mice.

Materials:

SM-21 maleate powder

Sterile 0.9% sodium chloride (NaCl) solution for injection

Sterile vials (e.g., 1.5 mL or 2 mL microcentrifuge tubes or glass vials)

Calibrated analytical balance

Vortex mixer

Sterile syringe filters (0.22 µm pore size)

Sterile syringes and needles (e.g., 25-27 gauge)[6][7]

Procedure:

Calculate the required amount of SM-21 maleate:

To prepare 1 mL of a 1 mg/mL solution, weigh out 1 mg of SM-21 maleate powder.
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Dissolution:

Aseptically transfer the weighed SM-21 maleate powder into a sterile vial.

Add the desired volume of sterile 0.9% NaCl solution (e.g., 1 mL).

Vortex the vial until the powder is completely dissolved. Visually inspect the solution to

ensure there are no visible particles. Given the aqueous solubility of up to 25 mM

(approximately 11.35 mg/mL), a 1 mg/mL solution should dissolve readily.[1][2]

Sterile Filtration:

Draw the SM-21 maleate solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.

Filter the solution into a new, sterile vial. This step is crucial to remove any potential

microbial contamination and ensure the sterility of the final solution for injection.

Storage:

Store the sterile solution at 4°C for short-term use (up to 24 hours). For longer-term

storage, it is recommended to prepare fresh solutions. If longer storage is necessary,

aliquots can be stored at -20°C. Avoid repeated freeze-thaw cycles.

Dosage Calculation and Administration
Dosage Calculation:

The dosage of SM-21 maleate will depend on the specific experimental design. The Ghelardini

et al. (1997) study reported effective doses in the range of 10-40 mg/kg for subcutaneous

injection in mice.[5]

To calculate the volume to inject:

Volume to inject (mL) = (Desired dose (mg/kg) x Animal's body weight (kg)) / Concentration of

solution (mg/mL)
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Example Calculation:

Desired dose: 10 mg/kg

Animal's weight: 25 g (0.025 kg)

Solution concentration: 1 mg/mL

Volume to inject = (10 mg/kg * 0.025 kg) / 1 mg/mL = 0.25 mL

Administration (Subcutaneous Injection in Mice):

Needle size: 25-27 gauge.[6][7]

Injection site: Loose skin over the back, between the shoulders.

Procedure:

Gently lift the loose skin to form a "tent".

Insert the needle, bevel up, at the base of the tented skin.

Aspirate slightly to ensure the needle is not in a blood vessel.

Inject the calculated volume of the SM-21 maleate solution.

Withdraw the needle and gently apply pressure to the injection site if necessary.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the known signaling pathway of SM-21 and the experimental

workflow for preparing the injectable solution.
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Caption: Signaling pathway of SM-21 maleate as a sigma-2 receptor antagonist.

Solution Preparation

In Vivo Administration

1. Weigh SM-21 maleate

2. Dissolve in sterile 0.9% NaCl

3. Sterile filter (0.22 µm)

4. Calculate dose

5. Inject subcutaneously

Click to download full resolution via product page

Caption: Experimental workflow for preparing and administering SM-21 maleate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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